Cas no 847841-06-9 (N-benzyl-3-5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide)

• Product Name: N-benzyl-3-5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide
• CAS No: 847841-06-9
• MF: C₁₈H₁₃BrF₂N₂O₂
• MW: 407.208830595016
• CID: 5871162
• PubChem ID: 6532466
• Update Time: 2025-11-01

N-benzyl-3-5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z44314778
• AKOS001113086
• N-benzyl-3-[5-bromo-2-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide
• EN300-26586539
• 847841-06-9
• (E)-N-benzyl-3-[5-bromo-2-(difluoromethoxy)phenyl]-2-cyanoprop-2-enamide
• N-benzyl-3-5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide

• Inchi： 1S/C18H13BrF2N2O2/c19-15-6-7-16(25-18(20)21)13(9-15)8-14(10-22)17(24)23-11-12-4-2-1-3-5-12/h1-9,18H,11H2,(H,23,24)/b14-8+
• InChI Key： SEEBJBIYWKVLPE-RIYZIHGNSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C#N)/C(NCC1C=CC=CC=1)=O)OC(F)F

Computed Properties

• Exact Mass: 406.01285g/mol
• Monoisotopic Mass: 406.01285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on N-benzyl-3-5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide

N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide (CAS No. 847841-06-9): A Comprehensive Overview

N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide (CAS No. 847841-06-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a bromo substituent, a difluoromethoxy moiety, and a cyano group attached to an enamide framework. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The benzyl group in the compound is a common aromatic substituent that can influence the compound's solubility and lipophilicity. The presence of the bromo substituent adds to the compound's reactivity and can be crucial for its biological activity. The difluoromethoxy moiety is known for its ability to modulate the electronic properties of the molecule, which can affect its binding affinity to specific biological targets. The cyano group, on the other hand, is a versatile functional group that can participate in various chemical reactions and contribute to the overall stability and reactivity of the molecule.

Recent studies have highlighted the potential of N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. A study published in Cancer Research investigated the effects of N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide on various cancer cell lines. The results indicated that the compound selectively induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The unique combination of functional groups in N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide also makes it an attractive candidate for drug development. The compound's high lipophilicity and low molecular weight allow it to cross biological membranes easily, enhancing its bioavailability and pharmacokinetic properties. Additionally, its structural complexity provides multiple points for chemical modification, enabling researchers to optimize its therapeutic profile through structure-activity relationship (SAR) studies.

In terms of synthetic methods, N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide can be synthesized using a multi-step process involving several key reactions. One common approach involves the coupling of a brominated aromatic compound with a difluoromethoxy derivative, followed by the introduction of the cyano group and the benzyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical research.

The safety profile of N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, N-benzyl-3,5-bromo-2-(difluoromethoxy)phenyl-2-cyanoprop-2-enamide (CAS No. 847841-06-9) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.